![molecular formula C16H15Cl2NOS B5694226 2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide](/img/structure/B5694226.png)
2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide
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Overview
Description
2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide is a chemical compound that belongs to the class of thioamides. It is commonly used in scientific research as a pharmacological tool to study various physiological and biochemical processes.
Mechanism of Action
The exact mechanism of action of 2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide is not fully understood. However, it is believed to act as a modulator of the GABAergic and glutamatergic systems in the brain. It has been shown to increase the activity of GABA receptors and decrease the activity of glutamate receptors, resulting in an overall inhibitory effect on neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and increase the release of anti-inflammatory cytokines, such as IL-10. It has also been shown to reduce the production of reactive oxygen species and lipid peroxidation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide in lab experiments is its well-established pharmacological profile. It has been extensively studied and its effects are well understood. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types at high concentrations.
Future Directions
There are several future directions related to the use of 2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide in scientific research. One area of interest is its potential use in the treatment of neurological disorders, such as epilepsy and neuropathic pain. Another area of interest is its potential use as a tool to study the role of the GABAergic and glutamatergic systems in the brain. Additionally, further studies are needed to fully understand the potential toxicity of this compound and to identify any potential side effects.
Synthesis Methods
The synthesis of 2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide involves the reaction of 4-chloro-2-methylaniline with 2-chlorobenzyl chloride in the presence of sodium hydride. The resulting intermediate is then reacted with thioacetamide to obtain the final product.
Scientific Research Applications
2-[(2-chlorobenzyl)thio]-N-(4-chloro-2-methylphenyl)acetamide has been extensively used in scientific research to study various physiological and biochemical processes. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been used as a tool to study the role of GABAergic and glutamatergic systems in the brain.
properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-2-[(2-chlorophenyl)methylsulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NOS/c1-11-8-13(17)6-7-15(11)19-16(20)10-21-9-12-4-2-3-5-14(12)18/h2-8H,9-10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCRITPLFEQOTPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)CSCC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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